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Compound of Interest

Compound Name: Poly(methylhydrosiloxane)

Cat. No.: B7799882 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Poly(methylhydrosiloxane), or PMHS, is a versatile polymer widely used in various laboratory

applications. While generally not classified as a hazardous substance, proper handling and

disposal are crucial to ensure a safe laboratory environment and compliance with regulations.

[1][2] This guide provides detailed procedures for the safe disposal of PMHS, alongside

essential safety data and handling protocols.

Key Safety and Physical Properties
For quick reference, the following table summarizes the key quantitative data for

Poly(methylhydrosiloxane).

Property Value Source

CAS Number 63148-57-2 [3]

Density 1.006 g/mL at 25 °C [4]

Flash Point 204 °C (399.2 °F) - closed cup

Boiling Point 142 °C [5]

Water Solubility Not miscible or difficult to mix [5][6]

Storage Temperature Below +30°C [5][6]
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Personal Protective Equipment (PPE)
When handling Poly(methylhydrosiloxane), the following personal protective equipment is

recommended to minimize exposure and ensure safety.

Equipment Specification Source

Eye Protection

Safety goggles with side-

shields conforming to EN 166

(EU) or NIOSH (US).

[1][2][3][7]

Hand Protection

Nitrile rubber gloves with a

minimum layer thickness of

0.11 mm. Always inspect

gloves prior to use and use

proper glove removal

technique.

[1][2][3]

Skin and Body Protection

Impervious clothing. The type

of protective equipment must

be selected according to the

concentration and amount of

the dangerous substance at

the specific workplace.

[1][7]

Respiratory Protection

Generally not required. For

nuisance exposures, use type

OV/AG (US) or type ABEK (EU

EN 14387) respirator

cartridges.

[3]

Step-by-Step Disposal Protocol
Adherence to a strict disposal protocol is vital for the safe management of

Poly(methylhydrosiloxane) waste in a laboratory setting. The following workflow outlines the

necessary steps from initial handling to final disposal.
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Poly(methylhydrosiloxane) Disposal Workflow

On-Site Procedures

Off-Site Disposal

1. Collection of Waste

2. Segregation

Do not mix with other waste

3. Labeling

Clearly identify contents

4. Temporary Storage

Store in suitable, closed containers

5. Arrange for Licensed Disposal

Contact approved waste management service

6. Documentation

Maintain disposal records

Disposal via Incineration or
Licensed Chemical Destruction Plant

Offer surplus and non-recyclable solutions

Click to download full resolution via product page

Caption: This diagram outlines the procedural workflow for the safe and compliant disposal of

Poly(methylhydrosiloxane) waste.
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Experimental Protocols:

1. Waste Collection and Segregation:

Collect all waste Poly(methylhydrosiloxane), including unused product and contaminated

materials, in designated containers.

Crucially, do not mix PMHS waste with other chemical waste streams. Keep it in its original

container where possible.

2. Container Management:

Ensure waste containers are suitable, closed, and properly sealed to prevent leaks.[1][3]

Clearly label the waste container as "Poly(methylhydrosiloxane) Waste" and include any

relevant hazard information, although it is not generally classified as hazardous.[1][2]

3. Temporary Storage:

Store the sealed waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials.[3]

The storage area should be secure and accessible only to authorized personnel.

4. Final Disposal:

The primary and recommended method of disposal is to engage a licensed and reputable

chemical disposal company.[1][2][3]

Provide the disposal company with the Safety Data Sheet (SDS) for

Poly(methylhydrosiloxane) to ensure they can handle it appropriately.

Controlled incineration or removal to a licensed chemical destruction plant are acceptable

disposal methods.[8]

Crucially, do not discharge Poly(methylhydrosiloxane) waste into drains or sewer systems.

[2][3][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b7799882?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1596189241_POLYMETHYLHYDROSILOXANECASNO63148-57-2MSDS.pdf
https://www.chemicalbook.com/msds/poly-methylhydrosiloxane.pdf
https://www.benchchem.com/product/b7799882?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1596189241_POLYMETHYLHYDROSILOXANECASNO63148-57-2MSDS.pdf
https://scipoly.com/wp-content/uploads/2020/09/793-sds.pdf
https://www.chemicalbook.com/msds/poly-methylhydrosiloxane.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1596189241_POLYMETHYLHYDROSILOXANECASNO63148-57-2MSDS.pdf
https://scipoly.com/wp-content/uploads/2020/09/793-sds.pdf
https://www.chemicalbook.com/msds/poly-methylhydrosiloxane.pdf
https://www.benchchem.com/product/b7799882?utm_src=pdf-body
https://www.chemicalbook.com/msds/polymethylhydrosiloxane.pdf
https://www.benchchem.com/product/b7799882?utm_src=pdf-body
https://scipoly.com/wp-content/uploads/2020/09/793-sds.pdf
https://www.chemicalbook.com/msds/poly-methylhydrosiloxane.pdf
https://www.chemicalbook.com/msds/polymethylhydrosiloxane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Handling of Empty Containers:

Uncleaned containers should be treated as if they still contain the product. They can be

triple-rinsed (or the equivalent) and offered for recycling or reconditioning.[8] Alternatively,

they can be punctured to render them unusable and disposed of in a sanitary landfill where

regulations permit.[8]

Decontamination of Spills:

In the event of a spill, take the following steps:

Ensure adequate ventilation.

Wearing the appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

earth, vermiculite).

Collect the absorbed material and place it in a suitable, closed container for disposal.[2][3]

Clean the affected area thoroughly.

While the nature of thermal decomposition products is not fully known, it is important to avoid

strong heating.[1][2][3] Recent research has explored the potential for depolymerizing PMHS

waste into useful chemical commodities, which may present a more sustainable alternative to

disposal in the future.[9][10]

By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of Poly(methylhydrosiloxane), contributing to a secure and compliant research

environment. Always consult your institution's specific safety guidelines and local regulations

for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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